molecular formula C18H17FN2O3 B2807885 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzamide CAS No. 921776-92-3

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzamide

Cat. No. B2807885
CAS RN: 921776-92-3
M. Wt: 328.343
InChI Key: BBJGSBZPEKGSSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H17FN2O3 and its molecular weight is 328.343. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

  • Synthesis and Photophysical Properties: Petrovskii et al. (2017) conducted a study on the synthesis, crystal structure, and photophysical properties of novel fused oxazapolycyclic skeletons, showcasing the unique photophysical characteristics of these compounds, including strong blue emission in dichloromethane Petrovskii et al., 2017.
  • Computational and X-ray Diffraction Studies: Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids and conducted spectroscopic, X-ray diffraction, and DFT studies to analyze their molecular structures and potential for nonlinear optical (NLO) applications Almansour et al., 2016.

Pharmacophoric Applications

  • Organocatalytic Asymmetric Reactions: Li et al. (2019) developed an organocatalyzed asymmetric Mannich reaction involving 3-fluorooxindoles and dibenzo[b,f][1,4]oxazepines, achieving high yields and enantioselectivities. This work highlights the significance of these compounds in constructing chiral centers for pharmacophoric applications Li et al., 2019.

Material Science and Chemical Engineering

  • Process Development for Kinase Inhibitors: Naganathan et al. (2015) reported on the process development and scale-up for the synthesis of a compound with a benzoxazepine core, demonstrating the importance of these compounds in the development of kinase inhibitors Naganathan et al., 2015.

Miscellaneous Research Applications

  • Antimicrobial Activity: Desai et al. (2013) synthesized novel fluorobenzamides containing thiazole and thiazolidine and evaluated their antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents Desai et al., 2013.
  • One-Pot Multicomponent Syntheses: Shaabani et al. (2010) explored a novel one-pot multicomponent reaction to synthesize tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the utility of these compounds in streamlining synthetic methodologies Shaabani et al., 2010.

properties

IUPAC Name

N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-4-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17FN2O3/c1-18(2)10-24-15-8-7-13(9-14(15)21-17(18)23)20-16(22)11-3-5-12(19)6-4-11/h3-9H,10H2,1-2H3,(H,20,22)(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBJGSBZPEKGSSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)NC1=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.